Cas no 41988-18-5 (2-Chloro-1-[1-(3,4-dimethoxybenzyl)-6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl]ethanone)

2-Chloro-1-[1-(3,4-dimethoxybenzyl)-6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl]ethanone structure
41988-18-5 structure
Product Name:2-Chloro-1-[1-(3,4-dimethoxybenzyl)-6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl]ethanone
CAS No:41988-18-5
MF:C22H26ClNO5
MW:419.898545742035
CID:2636547
Update Time:2023-08-07

2-Chloro-1-[1-(3,4-dimethoxybenzyl)-6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl]ethanone Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-1-[1-(3,4-dimethoxybenzyl)-6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl]ethanone
    • STL019094
    • 1-[1-(3,4-Dimethoxybenzyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-2-yl]-2-chloroethanone
    • 2-Chloro-1-[1-(3,4-dimethoxybenzyl)-6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl]ethanone
    • Inchi: 1S/C22H26ClNO5/c1-26-18-6-5-14(10-19(18)27-2)9-17-16-12-21(29-4)20(28-3)11-15(16)7-8-24(17)22(25)13-23/h5-6,10-12,17H,7-9,13H2,1-4H3
    • InChI Key: NJFSDLJTDNKADZ-UHFFFAOYSA-N
    • SMILES: ClCC(N1CCC2C=C(C(=CC=2C1CC1C=CC(=C(C=1)OC)OC)OC)OC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 535
  • Topological Polar Surface Area: 57.2
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